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Compound of Interest

Compound Name: 3-Carboxyphenylboronic acid

Cat. No.: B1666559

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Carboxyphenylboronic acid (CAS No: 25487-66-5) is a versatile organic compound widely
utilized in medicinal chemistry and drug discovery. Its utility as a building block in cross-
coupling reactions, such as the Suzuki-Miyaura coupling, makes it a valuable reagent for the
synthesis of complex molecules.[1] However, like all chemical reagents, a thorough
understanding of its hazard profile and the implementation of appropriate safety protocols are
paramount to ensure the well-being of laboratory personnel and the integrity of research. This
guide provides a comprehensive overview of the safety and handling precautions for 3-
Carboxyphenylboronic acid, intended for researchers, scientists, and drug development
professionals.

Hazard Identification and Classification

3-Carboxyphenylboronic acid is classified as a hazardous substance. The following tables
summarize its GHS classification and associated hazard statements.

Table 1: GHS Classification[2][3]
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Classification Category
Acute toxicity, oral Category 4
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2A

Specific target organ toxicity, single exposure
) o Category 3
(Respiratory tract irritation)

Table 2: Hazard Statements and Pictogram[2][3]

Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.[2]
H315: Causes skin irritation.[2]
[3] H319: Causes serious eye
irritation.[2][3] H335: May
cause respiratory irritation.[2]

[3]

= Warning

Toxicological Data

While comprehensive toxicological data is not extensively available, the following acute toxicity
data has been reported. It is important to note that the toxicological properties have not been
fully investigated, and the compound should be handled with care.[4][5]

Table 3: Acute Toxicity Data[6]

Type of Test Route of Exposure  Species Observed Dose/Duration
LD50 (Lethal dose, 50
) Oral Rodent - rat >3 gm/kg
percent kill)
LD50 (Lethal dose, 50
Intravenous Rodent - mouse 2560 mg/kg

percent kill)
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Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures and the consistent use of appropriate personal
protective equipment are crucial for minimizing exposure risks.

Engineering Controls

o Work with 3-Carboxyphenylboronic acid should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[2]

o Ensure that safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)

Table 4: Recommended Personal Protective Equipment[7]

Protection Type Specification

Safety glasses with side-shields or goggles. A
Eye/Face Protection face shield may be appropriate in some

situations.[7]

Wear appropriate protective gloves (e.g., nitrile

Hand Protection rubber). Gloves must be inspected prior to use.

[8]

_ _ Laboratory coat. Impervious clothing should be
Skin and Body Protection ] -
worn when handling larger quantities.

For nuisance exposures, a P95 (US) or P1 (EU
) ) EN 143) particle respirator may be used. For
Respiratory Protection ) ) ) ]
higher-level protection, use a respirator with

appropriate cartridges.[8]

Hygiene Practices

» Avoid inhalation, contact with eyes and skin.[2]
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Do not eat, drink, or smoke when using this product.[2]
Wash hands thoroughly after handling.[2]

Remove contaminated clothing and wash it before reuse.[4]

Experimental Protocols
General Handling and Dispensing Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area within a chemical fume hood by laying down absorbent bench paper.

Weighing: To avoid creating dust in the open lab, transfer the solid 3-
Carboxyphenylboronic acid from its storage container to a tared, sealed container inside
the fume hood.

Dispensing: Transport the sealed container to the balance for weighing. Make any necessary
adjustments to the quantity back inside the fume hood.

Reaction Setup: Add the weighed 3-Carboxyphenylboronic acid to the reaction vessel
within the fume hood.

Post-Handling: Tightly seal the stock container of 3-Carboxyphenylboronic acid and return
it to its designated storage location. Clean any contaminated surfaces and dispose of
contaminated materials as hazardous waste.

Preparation Handling Cleanup

Don PPE and Prepare g Weigh in Sealed Container Dispense to Reaction Vessel After use Seal and Store Decontaminate Work Area and
Fume Hood (inside fume hood) (inside fume hood) Stock Container Dispose of Waste

Click to download full resolution via product page

Caption: General workflow for safely handling 3-Carboxyphenylboronic acid.

Risk Assessment Protocol
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Arisk assessment should be performed before undertaking any new procedure involving 3-
Carboxyphenylboronic acid.

« |dentify Hazards: Review the Safety Data Sheet (SDS) to understand the health and physical
hazards of 3-Carboxyphenylboronic acid and any other chemicals involved in the
procedure.[9]

o Evaluate Risks: Assess the potential for exposure via inhalation, skin contact, eye contact,
and ingestion based on the experimental setup and quantities being used.

e Implement Control Measures: Determine the necessary engineering controls (fume hood),
administrative controls (SOPs, training), and PPE to minimize risks.[10]

o Plan for Emergencies: Ensure spill kits are available and personnel are trained on
emergency procedures, including first aid and spill cleanup.

o Review and Document: Document the risk assessment and review it periodically or
whenever there is a change in the procedure.

First Aid Measures

In the event of exposure, immediate action is critical. The following table outlines the
recommended first aid measures.

Table 5: First Aid Measures
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothes
and shoes. Seek medical attention if irritation

persists.[4]

Remove to fresh air. If breathing is difficult, give

Inhalation oxygen. If not breathing, give artificial
respiration. Seek medical attention.[4]
Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[2]

Spill and Emergency Procedures

Prompt and appropriate response to spills is essential to prevent further contamination and

exposure.

Accidental Release Measures

» Small Spills:

o

[¢]

[¢]

[e]

Clean the spill area with soap and water.

Ensure adequate ventilation and wear appropriate PPE.
Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Sweep up the material and place it into a suitable, labeled container for disposal.[4]
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e Large Spills:

o

Evacuate the area immediately.

Prevent further leakage or spillage if it is safe to do so.

[¢]

[e]

Do not let the product enter drains.

[e]

Contact your institution's environmental health and safety department.

Assess Spill Size
and Risk

Incidental Emergency

Small Spill Large Spill
(Don Appropriate PPE) (Evacuate Area)

Contain Spill with Alert Supervisor and
Absorbent Material Safety Officer

Sweep/Scoop into Secure the Area
Waste Container (if safe)

(Decontaminate Spill Area)
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Caption: Emergency response workflow for a chemical spill.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[7] Hazardous decomposition products include carbon oxides
and boron oxides.[4]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Storage and Disposal

Proper storage and disposal are crucial for maintaining the stability of the compound and
ensuring environmental safety.

Storage

e Store in a cool, dry, and well-ventilated place.[4]
o Keep the container tightly closed.[4]
e Some suppliers recommend refrigeration (store below 4°C/39°F).[6]

e Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[4]

Disposal

» Dispose of waste in accordance with local, state, and federal regulations.[2]

o Chemical waste generators must determine whether a discarded chemical is classified as
hazardous waste.[4]

Conclusion
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3-Carboxyphenylboronic acid is a valuable reagent in scientific research, particularly in the
field of drug development. While it presents certain hazards, these can be effectively managed
through the diligent application of the safety precautions and handling procedures outlined in
this guide. A proactive approach to safety, including thorough risk assessment and the
consistent use of personal protective equipment, is essential for creating a safe and productive
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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